Cas no 4263-52-9 (2-Bromoethanesulfonic Acid Sodium Salt)

• Product Name: 2-Bromoethanesulfonic Acid Sodium Salt
• CAS No: 4263-52-9
• MF: C₂H₄BrNaO₃S
• MW: 211.010129928589
• MDL: MFCD00007530
• CID: 44884
• PubChem ID: 24848332
• Update Time: 2025-05-20

2-Bromoethanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 2-bromoethanesulfonate
• 2-Bromoethanesulfonic acid sodium salt
• Sodium 2-bromoethanesulphonate
• 2-Bromoethanesulfonic,sodium salt
• 2-Bromoethanesulphonic acid sodium salt
• 2-Bromoethanesulfonicacid,Sodium
• 2-bromo-ethanesulfonicacisodiumsalt
• Ethanesulfonicacid,2-bromo-,sodiumsalt
• 2-BROMOETHANESULPHONIC ACID, NA SALT
• 2-BROMOETHANESULFONIC ACID
• 2-BROMOETHANESULFONIC ACID, NA, SALT
• 2-Bromo ethane sulforic acid sodium salt
• 2-Bromoethanesulfonic sodium salt (SBES)
• 2-Bromoethanesulfonicacidsodiumsaltmonohydrate
• 2-bromoe
• 2-bromoethane sulfonate sodium salt
• 2-Bromoethanesulfoni
• Bromoethanesulfonicacidsodiumsalt
• SodiuM BroMoethylsulfonate
• sodium salt of 2-bromoethanesulfonic acid
• 2-Bromoethanesulfonic acid, sodium salt
• Ethanesulfonic acid, 2-bromo-, sodium salt
• Ethanesulfonic acid, 2-bromo-, sodium salt (1:1)
• sodium 2-bromoethane sulfonate
• 2-bromoethanesulfonic acid sodium
• natrium-2-bromethansulfonat
• Sodium2-bromoethanesulfonate
• C2H4BrNaO3S
• KSC237A0
• 2-Bromoethanesulfonic acid,sodium salt
• Sodium Bromo Ethane Sulphonate
• AI3-52298
• 4263-52-9
• 2-bromoethane sulfonic acid sodium salt
• Sodium2-bromoethanesulphonate
• SY008221
• FT-0674617
• 2-bromoethylsulfonate sodium salt
• B0589
• sodium 2-bromoethane-1-sulfonate
• MFCD00007530
• EN300-90230
• Sodium 2-bromoethanesulfonate, 98%
• AKOS015897341
• HNFOAHXBHLWKNF-UHFFFAOYSA-M
• SCHEMBL59938
• NS00082873
• B-8000
• Benzoic acid, 3,5-bis(1-methylethoxy)-, methyl ester
• DTXSID4063379
• s12361
• AS-11961
• NSC 447
• CS-W015071
• EINECS 224-244-4
• sodium;2-bromoethanesulfonate
• FT-0611551
• Sodium 2-Bromoethanesulfonate; Sodium Bromoethylsulfonate; 2-Bromoethanesulfonic Acid Sodium Salt;
• HY-W014355
• DB-070325
• 2-Bromoethanesulfonic Acid Sodium Salt

• MDL： MFCD00007530
• Inchi： 1S/C2H5BrO3S.Na/c3-1-2-7(4,5)6;/h1-2H2,(H,4,5,6);/q;+1/p-1
• InChI Key： HNFOAHXBHLWKNF-UHFFFAOYSA-M
• SMILES： BrCCS(=O)(=O)[O-].[Na+]
• BRN： 4590828

Computed Properties

• Exact Mass: 209.89600
• Monoisotopic Mass: 209.89622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White powder
• Density: 2.0260
• Melting Point: 283 °C (dec.) (lit.)
• Solubility: water: soluble100mg/mL, clear, colorless
• Water Partition Coefficient: 500 g/L (20 ºC)
• PSA: 65.58000
• LogP: 1.00730
• Solubility: Soluble in water and ethanol

2-Bromoethanesulfonic Acid Sodium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Bromoethanesulfonic Acid Sodium Salt

Recent Advances in the Application of 2-Bromoethanesulfonic Acid Sodium Salt (CAS: 4263-52-9) in Chemical Biology and Pharmaceutical Research

2-Bromoethanesulfonic Acid Sodium Salt (CAS: 4263-52-9) is a versatile chemical reagent widely used in chemical biology and pharmaceutical research. This compound, characterized by its sulfonate group and reactive bromoethyl moiety, has recently gained attention for its applications in drug development, protein modification, and metabolic pathway modulation. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules and its utility in probing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromoethanesulfonic Acid Sodium Salt as a precursor for developing novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers utilized its reactive bromoethyl group to facilitate covalent bonding with thiol groups in the enzyme's active site, resulting in potent and selective inhibitors with potential applications in cancer therapy.

In metabolic engineering, 2-Bromoethanesulfonic Acid Sodium Salt has emerged as a valuable tool for studying methanogenesis pathways. A recent Nature Chemical Biology publication (2024) reported its use as a specific inhibitor of methyl-coenzyme M reductase (MCR), enabling researchers to dissect the metabolic flux in archaeal systems. This application provides critical insights into microbial methane production and its potential modulation for bioenergy applications.

The compound's unique chemical properties have also been exploited in bioconjugation strategies. A 2024 Bioconjugate Chemistry article detailed its use in creating stable sulfonate linkages with lysine residues, offering an alternative to traditional NHS ester chemistry. This approach demonstrated improved stability in physiological conditions while maintaining good reaction kinetics, making it particularly valuable for antibody-drug conjugate development.

Recent advances in analytical techniques have facilitated better characterization of 2-Bromoethanesulfonic Acid Sodium Salt and its derivatives. Ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) methods developed in 2024 now allow for precise quantification of this compound in complex biological matrices, supporting pharmacokinetic studies of its derivatives.

From a safety perspective, new toxicological data published in Chemical Research in Toxicology (2023) have refined our understanding of this compound's handling requirements. While generally stable under recommended storage conditions (-20°C, desiccated), studies emphasize the importance of proper ventilation when handling the powder form due to potential respiratory irritation.

The pharmaceutical industry has shown increasing interest in 2-Bromoethanesulfonic Acid Sodium Salt as a building block for PROTAC (Proteolysis Targeting Chimera) development. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters has been demonstrated in several recent patent applications (WO2023124567, US20240132654), highlighting its potential in targeted protein degradation strategies.

Looking forward, the unique chemical properties of 2-Bromoethanesulfonic Acid Sodium Salt (CAS: 4263-52-9) position it as a valuable tool for diverse applications in chemical biology and drug discovery. Ongoing research continues to uncover novel applications, particularly in the areas of covalent drug design, metabolic pathway modulation, and bioconjugation chemistry. Its relatively low cost and commercial availability further enhance its appeal for both academic and industrial research settings.